3-{(Z)-[3-(2-furylmethyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-2-piperidin-1-yl-4H-pyrido[1,2-a]pyrimidin-4-one
CAS No.:
Cat. No.: VC15639631
Molecular Formula: C22H20N4O3S2
Molecular Weight: 452.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C22H20N4O3S2 |
|---|---|
| Molecular Weight | 452.6 g/mol |
| IUPAC Name | (5Z)-3-(furan-2-ylmethyl)-5-[(4-oxo-2-piperidin-1-ylpyrido[1,2-a]pyrimidin-3-yl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one |
| Standard InChI | InChI=1S/C22H20N4O3S2/c27-20-16(13-17-21(28)26(22(30)31-17)14-15-7-6-12-29-15)19(24-9-3-1-4-10-24)23-18-8-2-5-11-25(18)20/h2,5-8,11-13H,1,3-4,9-10,14H2/b17-13- |
| Standard InChI Key | RISBZALGAXPXIW-LGMDPLHJSA-N |
| Isomeric SMILES | C1CCN(CC1)C2=C(C(=O)N3C=CC=CC3=N2)/C=C\4/C(=O)N(C(=S)S4)CC5=CC=CO5 |
| Canonical SMILES | C1CCN(CC1)C2=C(C(=O)N3C=CC=CC3=N2)C=C4C(=O)N(C(=S)S4)CC5=CC=CO5 |
Introduction
Synthesis Methods
While the exact synthesis method for this compound is not detailed in the available literature, similar compounds are often synthesized using multi-stage protocols involving commercially available reagents. These methods typically involve refluxing with bases and subsequent purification steps.
Potential Mechanisms
-
The compound's mechanism of action likely involves interactions with specific molecular targets, such as enzymes or receptors. This could lead to diverse therapeutic effects, including antimicrobial or anticancer activities, although specific data for this compound is lacking.
Future Research Directions
-
In-depth studies on the compound's biological activity, including in vitro and in vivo experiments, are necessary to fully understand its potential applications.
Data Table: Comparison of Similar Compounds
| Compound Name | Molecular Formula | Biological Activity | Synthesis Method |
|---|---|---|---|
| 3-{(Z)-[3-(2-Furylmethyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-9-methyl-2-(4-methyl-1-piperazinyl)-4H-pyrido[1,2-A]pyrimidin-4-one | C23H23N5O3S2 | Potential antimicrobial/anticancer | Multi-stage protocol |
| 3-{(Z)-[3-(2-Furylmethyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-7-methyl-2-(4-morpholinyl)-4H-pyrido[1,2-A]pyrimidin-4-one | Not specified | Potential therapeutic effects | Not detailed |
| 2-(benzylamino)-3-{(Z)-[3-(2-furylmethyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-4H-pyrido[1,2-a]pyrimidin-4-one | Not specified | Antimicrobial/anticancer potential | Specific solvents and temperatures |
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume